Cas no 1260818-48-1 (4-bromo-3-(piperidin-4-yl)phenol)

• Product Name: 4-bromo-3-(piperidin-4-yl)phenol
• CAS No: 1260818-48-1
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 6268208
• PubChem ID: 84708834
• Update Time: 2025-06-13

4-bromo-3-(piperidin-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(piperidin-4-yl)phenol
• 1260818-48-1
• EN300-1915254

• Inchi： 1S/C11H14BrNO/c12-11-2-1-9(14)7-10(11)8-3-5-13-6-4-8/h1-2,7-8,13-14H,3-6H2
• InChI Key： GBYXSZLHFHOWDE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C1CCNCC1)O

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-bromo-3-(piperidin-4-yl)phenol

Chemical Profile of 4-bromo-3-(piperidin-4-yl)phenol (CAS No. 1260818-48-1)

4-bromo-3-(piperidin-4-yl)phenol, identified by its CAS number 1260818-48-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a brominated phenolic core linked to a piperidine moiety, has garnered attention due to its structural features and potential biological activities. The presence of both bromine and nitrogen-containing heterocycles makes it a versatile scaffold for further chemical modifications, enabling the development of novel therapeutic agents.

The structural composition of 4-bromo-3-(piperidin-4-yl)phenol positions it as a valuable intermediate in synthetic chemistry. The bromine atom at the para position relative to the hydroxyl group provides a reactive site for nucleophilic substitution reactions, while the piperidine ring introduces pharmacophoric elements that are commonly found in bioactive molecules. This combination allows for the exploration of diverse chemical libraries aimed at modulating biological pathways.

In recent years, there has been growing interest in phenolic derivatives as potential candidates for drug discovery. The hydroxyl group in 4-bromo-3-(piperidin-4-yl)phenol can participate in hydrogen bonding interactions, which are crucial for molecular recognition processes. Furthermore, the bromine substituent enhances lipophilicity, facilitating cellular uptake and membrane permeability—key factors in drug design. These properties make it an attractive building block for small-molecule drug development.

Current research in medicinal chemistry has highlighted the importance of piperidine derivatives in addressing various therapeutic challenges. Piperidine rings are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. In the context of 4-bromo-3-(piperidin-4-yl)phenol, the piperidine moiety at the 3-position adds rigidity to the phenolic backbone while allowing for conformational flexibility. This balance is essential for optimizing interactions with biological targets.

The pharmaceutical industry has increasingly leveraged computational methods to accelerate drug discovery processes. Virtual screening and molecular docking studies have been employed to identify promising scaffolds like 4-bromo-3-(piperidin-4-yl)phenol as lead compounds. These approaches leverage advanced algorithms to predict binding affinities and selectivity profiles, streamlining the iterative process of lead optimization. Such methodologies have been instrumental in identifying novel therapeutic entities targeting complex diseases.

One notable area of investigation involves exploring the antimicrobial properties of phenolic derivatives. The structural features of 4-bromo-3-(piperidin-4-yl)phenol suggest potential activity against resistant bacterial strains due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have indicated that modifications of this scaffold could yield compounds with enhanced antibacterial efficacy.

Additionally, there is emerging evidence suggesting that phenolic compounds may exhibit anti-inflammatory and antioxidant properties. The hydroxyl group in 4-bromo-3-(piperidin-4-yl)phenol can act as a hydrogen donor, neutralizing reactive oxygen species and mitigating oxidative stress. This mechanism is particularly relevant in chronic inflammatory conditions where oxidative damage plays a significant role. Further research is warranted to fully elucidate these potential therapeutic benefits.

The synthesis of 4-bromo-3-(piperidin-4-yl)phenol involves multi-step organic transformations that highlight modern synthetic strategies. Key steps include bromination of a phenolic precursor followed by nucleophilic substitution with piperidine derivatives under controlled conditions. Advances in catalytic systems have enabled more efficient and environmentally benign synthetic routes, aligning with green chemistry principles.

In conclusion, 4-bromo-3-(piperidin-4-yl)phenol (CAS No. 1260818-48-1) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features, combining a brominated phenol core with a piperidine substituent, make it an ideal candidate for further derivatization and lead optimization. As computational tools continue to evolve and synthetic methodologies improve, compounds like this are poised to contribute significantly to the development of next-generation therapeutics.